1-benzoyl-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4-piperidinecarboxamide

• IUPAC Name: 1-benzoyl-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H22N4O3S/c1-2-25-12-15-20-21-18(26-15)19-16(23)13-8-10-22(11-9-13)17(24)14-6-4-3-5-7-14/h3-7,13H,2,8-12H2,1H3,(H,19,21,23)
• InChI Key: AMCFYNNIIXLPDM-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=NN=C(S1)NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3
• Molecular Formula: C18H22N4O3S
• Molecular Weight: 374.5 g/mol

Description

1-benzoyl-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4-piperidinecarboxamide, also known as BPTP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. BPTP belongs to the class of thiadiazole derivatives, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of 1-benzoyl-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4-piperidinecarboxamide is not fully understood, but it is believed to involve the inhibition of protein tyrosine phosphatases (PTPs), which are enzymes that play a crucial role in regulating cell signaling pathways. By inhibiting PTPs, this compound may disrupt the signaling pathways that promote cancer cell growth and survival, as well as protect neurons from oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a key mechanism for the elimination of abnormal cells in the body. This compound has also been shown to reduce inflammation and oxidative stress in animal models, which are implicated in the pathogenesis of various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-benzoyl-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4-piperidinecarboxamide is its high potency and selectivity towards PTPs, which makes it a promising candidate for drug development. However, the lack of comprehensive studies on the pharmacokinetics and toxicity of this compound limits its potential use in clinical settings.

Future Directions

Further studies are needed to elucidate the precise mechanism of action of 1-benzoyl-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4-piperidinecarboxamide and its potential applications in various fields such as agriculture and material science. In addition, the development of more potent and selective derivatives of this compound may lead to the discovery of novel drugs for the treatment of cancer and neurological disorders.

Scientific Research Applications

1-benzoyl-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-4-piperidinecarboxamide has been studied for its potential applications in the field of medicine, particularly in the treatment of cancer and neurological disorders. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.